Cas no 2109052-18-6 (5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide
• CAS No: 2109052-18-6
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 5409141
• PubChem ID: 121581896
• Update Time: 2025-07-23

5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588417
• 5-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,2-oxazole-3-carboxamide
• 5-methyl-N-[1-(prop-2-enoyl)piperidin-4-yl]-1,2-oxazole-3-carboxamide
• Z2285377404
• 2109052-18-6
• 5-Methyl-N-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-3-isoxazolecarboxamide
• 5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C13H17N3O3/c1-3-12(17)16-6-4-10(5-7-16)14-13(18)11-8-9(2)19-15-11/h3,8,10H,1,4-7H2,2H3,(H,14,18)
• InChI Key： BIRCGJSSXRIXMK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2CCN(C(=O)C=C)CC2)=O)=N1

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide (CAS No. 2109052-18-6)

The compound 5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide, identified by its CAS No. 2109052-18-6, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule combines a piperidine core with an oxazole-carboxamide moiety, making it a promising candidate for various therapeutic applications. Researchers and pharmaceutical companies are increasingly interested in such hybrid structures due to their potential to target multiple biological pathways.

One of the key features of 5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide is its unique molecular architecture, which allows for enhanced binding affinity to specific protein targets. The presence of the prop-2-enoyl group introduces a reactive site that can be further modified to optimize pharmacokinetic properties. This adaptability is particularly valuable in the development of small-molecule inhibitors, a hot topic in current drug discovery efforts aimed at addressing unmet medical needs.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like oxazoles and piperidines, as they are frequently found in FDA-approved drugs. The combination of these two scaffolds in CAS No. 2109052-18-6 opens up new possibilities for treating conditions such as inflammatory diseases and neurological disorders. These areas are highly searched in academic and industrial research, reflecting the demand for novel therapeutic agents.

The synthesis of 5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. These methods are widely discussed in organic chemistry forums and patent literature, highlighting the compound's relevance in modern synthetic strategies. Additionally, its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems.

Another aspect driving interest in this compound is its potential role in precision medicine. With the rise of personalized therapies, molecules like CAS No. 2109052-18-6 are being explored for their ability to interact with specific genetic markers. This aligns with the broader trend of integrating computational chemistry and AI-driven drug design, topics frequently searched by professionals in the field.

From a commercial perspective, 5-methyl-N-1-(prop-2-enoyl)piperidin-4-yl-1,2-oxazole-3-carboxamide is gaining attention as a building block for more complex pharmaceuticals. Its versatility makes it a valuable asset for contract research organizations (CROs) and pharmaceutical innovators. The compound's patent status and regulatory pathway are also subjects of frequent queries, underscoring its importance in the competitive landscape of drug development.

In conclusion, CAS No. 2109052-18-6 exemplifies the intersection of innovative chemistry and therapeutic potential. Its structural features and applications resonate with current trends in biomedical research, making it a compound worth watching in the coming years. As the scientific community continues to explore its capabilities, this molecule may well become a cornerstone in the next generation of targeted therapies.